Cas no 113251-10-8 (Guanidine,N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)-)

• Product Name: Guanidine,N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)-
• CAS No: 113251-10-8
• MF: C₁₂H₁₂ClN₃O₃
• MW: 281.694981575012
• CID: 181458
• PubChem ID: 196678
• Update Time: 2025-04-19

Guanidine,N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(4-chloro-3-ethoxy-1-oxo-1H-2-benzopyran-7-yl)-
• 2-(4-chloro-3-ethoxy-1-oxoisochromen-7-yl)guanidine
• 4-chloro-3-ethoxy-7-guanidinoisocoumarin
• 2-(4-chloro-3-ethoxy-1-oxo-1H-isochromen-7-yl)guanidine
• CEGIC
• DTXSID40150331
• N-(4-chloro-3-ethoxy-1-oxo-1H-isochromen-7-yl)guanidine
• CHEMBL1159876
• SCHEMBL3363330
• PD194567
• 1-(4-Chloro-3-ethoxy-1-oxo-1H-isochromen-7-yl)guanidine
• 113251-10-8

• Inchi： 1S/C12H12ClN3O3/c1-2-18-11-9(13)7-4-3-6(16-12(14)15)5-8(7)10(17)19-11/h3-5H,2H2,1H3,(H4,14,15,16)
• InChI Key： YFGMFEAGVQMIFH-UHFFFAOYSA-N
• SMILES： ClC1=C(OCC)OC(C2C=C(C=CC=21)/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 281.05686
• Monoisotopic Mass: 281.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 97.43